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Compound of Interest

Compound Name: (Trimethylsilyl)methyllithium

Cat. No.: B167594

For Researchers, Scientists, and Drug Development Professionals

(Trimethylsilyl)methyllithium [(CHs)3SiCH:Li], a potent organolithium reagent, is a versatile
tool in organic synthesis, prized for its utility in olefination reactions and as a precursor for other
organometallic compounds. This technical guide provides an in-depth overview of its
commercial availability in tetrahydrofuran (THF), along with detailed handling procedures and
experimental protocols for its application.

Commercial Availability

(Trimethylsilyl)methyllithium is commercially available from several major chemical
suppliers, typically as a solution in an organic solvent. While solutions in pentane and hexanes
are more common, formulations in THF are also available, offering advantages in solubility and
reactivity for specific applications. The table below summarizes the offerings from key
suppliers.
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. Product Concentration )
Supplier o . Packaging
Description (Molarity)
Sigma-Aldrich (Trimethylsilyl)ymethylli ) Sure/Seal™ bottles
o ) ) ) 1.0 in pentane i )
(MilliporeSigma) thium solution (various sizes)
Thermo Scientific (Trimethylsilyl)methylli

AcroSeal™ bottles

Chemicals (formerly thium, 0.7M (10 wt%) 0.7 in hexanes
(100 mL, 800 mL)

Acros Organics) solution in hexanes

(Trimethylsilyl)methylli Not specified
Convenants ] ] ) ) )

thium solution 1.0M in 1.0 in THF (currently listed as not
PharmaChem LLP ]

THF available for sale)

) (Trimethylsilyl)ymethylli Available upon

American Elements ) ) Custom

thium Solution request

Trimethylsilyl-
Albemarle methyllithium, typ 10 ~0.7 in hexanes Not specified

% solution in Hexanes

Note: The availability of (Trimethylsilyl)methyllithium in THF can be limited. Researchers are
advised to contact suppliers directly for the most current information on product availability and
to inquire about custom preparations.

Properties and Safe Handling

(Trimethylsilyl)methyllithium is a pyrophoric material, meaning it can ignite spontaneously on
contact with air. It is also highly reactive with water and other protic solvents. Therefore, strict
adherence to safe handling procedures under an inert atmosphere (e.g., argon or nitrogen) is
mandatory.

Key Safety Precautions:

 Inert Atmosphere: All manipulations must be carried out in a glovebox or using Schlenk line
techniques.[1][2][3][4]

» Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, safety goggles, and
appropriate gloves (nitrile gloves are often recommended).[2][3]
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e Dry Glassware and Solvents: Ensure all glassware is oven-dried and solvents are
anhydrous.[2]

e Quenching: Unused reagent and reaction residues must be quenched carefully with a less
reactive alcohol like isopropanol, followed by methanol and then water, typically at low
temperatures.[2]

o Spill Management: In case of a spill, do not use water. Use a dry absorbent material like
sand or powdered lime to cover the spill.[3]

Storage: Store (Trimethylsilyl)methyllithium solutions at 2-8°C in a flammable-liquids storage
cabinet.[2] The Sure/Seal™ and AcroSeal™ packaging systems are designed to maintain an
inert atmosphere over the reagent.[1]

Experimental Protocols
General Considerations for Reactions

Reactions involving (Trimethylsilyl)methyllithium are typically conducted in oven-dried
glassware under an inert atmosphere. The reagent is transferred from the supplier's bottle to
the reaction flask via a syringe or cannula. The reaction temperature is often crucial and is
usually maintained at low temperatures (e.g., -78 °C to 0 °C) to control reactivity and side
reactions.

Peterson Olefination

The Peterson olefination is a key application of (Trimethylsilyl)methyllithium, providing a
method for the synthesis of alkenes from aldehydes or ketones.[5][6][7] The reaction proceeds
through a B-hydroxysilane intermediate, which can then be eliminated under acidic or basic
conditions to yield the corresponding alkene. The choice of conditions can influence the
stereochemical outcome of the elimination.[5][7]

General Protocol for Peterson Olefination:

» Reaction Setup: An oven-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a thermometer, a rubber septum, and a nitrogen or argon inlet is used.
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» Solvent and Substrate: The aldehyde or ketone substrate is dissolved in anhydrous THF in
the reaction flask.

e Cooling: The flask is cooled to the desired temperature (typically -78 °C) using a dry
ice/acetone bath.

» Reagent Addition: (Trimethylsilyl)methyllithium solution in THF is added dropwise to the
stirred solution of the substrate via syringe.

e Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC).

e Quenching: Once the reaction is complete, it is carefully quenched at low temperature by the
slow addition of a saturated aqueous solution of ammonium chloride or water.

e Workup: The mixture is allowed to warm to room temperature, and the aqueous layer is
extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic
layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate,
filtered, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to afford
the desired alkene.

Synthesis of Transition Metal Alkyl Complexes

(Trimethylsilyl)methyllithium is also widely used as an alkylating agent in organometallic
chemistry to synthesize stable transition metal alkyl complexes.[8][9] The bulky
trimethylsilylmethyl group often imparts thermal stability to the resulting complexes.

General Protocol for Synthesis of a Transition Metal Alkyl Complex:

e Reaction Setup: A Schlenk flask or a flask inside a glovebox is charged with the transition
metal halide precursor and a magnetic stir bar.

e Solvent: Anhydrous THF is added to the flask to dissolve or suspend the metal halide.

e Cooling: The mixture is cooled to an appropriate temperature (e.g., -78 °C or 0 °C).
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» Reagent Addition: A stoichiometric amount of (Trimethylsilyl)methyllithium solution in THF
is added slowly to the stirred mixture.

e Reaction: The reaction is stirred for a specified period at a controlled temperature.

e Workup: The reaction mixture is typically filtered to remove the lithium halide byproduct. The
filtrate is then concentrated under vacuum.

 Purification: The resulting crude metal alkyl complex can be purified by crystallization or
chromatography, depending on its stability and solubility.

Visualizations

The following diagrams illustrate key workflows and concepts related to the use of
(Trimethylsilyl)methyllithium.
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Caption: General workflow for handling and using (Trimethylsilyl)methyllithium in a Peterson
olefination reaction.
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Caption: Simplified signaling pathway of the Peterson olefination reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Trimethylsilyl)methyllithium in THF]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167594#commercial-availability-of-trimethylsilyl-
methyllithium-in-thf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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